Cas no 2171441-47-5 (2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid
• CAS No: 2171441-47-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6307692
• PubChem ID: 165806353
• Update Time: 2025-06-07

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid
• EN300-1502162
• 2-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopentyl}acetic acid
• 2171441-47-5

• Inchi： 1S/C27H32N2O5/c1-16(2)25(26(32)28-18-12-11-17(13-18)14-24(30)31)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23,25H,11-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t17?,18?,25-/m0/s1
• InChI Key： DSKDFYWDXCPPOU-KRFIBBNCSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid

Introduction to 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic Acid (CAS No. 2171441-47-5)

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171441-47-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, an amino acid derivative, and a fluorenyl moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid is meticulously designed to interact with biological targets in a highly specific manner. The cyclopentyl ring provides steric stability, while the amino acid derivative introduces chiral centers that are crucial for biological activity. Additionally, the fluorenyl group enhances solubility and metabolic stability, making it an attractive scaffold for drug development. These features collectively contribute to the compound's potential as a pharmacological agent.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to improve efficacy and reduce side effects. The compound CAS No. 2171441-47-5 represents a significant advancement in this area, as it combines multiple structural motifs that are known to enhance bioactivity. The fluorenyl methoxycarbonyl (Fmoc) group, in particular, is widely used in peptide synthesis due to its stability and ease of incorporation into peptide chains. This suggests that 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid could be utilized in the design of peptidomimetics or other therapeutic peptides.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The cyclopentyl ring and the amino acid derivative are known to interact with specific receptors and enzymes involved in neural signaling pathways. Preliminary studies have suggested that compounds with similar structural features may exhibit neuroprotective or anti-inflammatory properties. For instance, the presence of chiral centers in the molecule could allow for enantioselective binding to biological targets, which is a critical factor in drug design. This specificity could lead to improved therapeutic outcomes with fewer off-target effects.

Furthermore, the fluorenyl group not only enhances solubility but also provides a platform for further chemical modification. This flexibility allows researchers to explore various derivatives of CAS No. 2171441-47-5 that may exhibit enhanced pharmacological properties. For example, introducing additional functional groups such as hydroxyl or carboxylic acid moieties could alter the compound's interactions with biological targets, potentially leading to new therapeutic applications.

The synthesis of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid presents both challenges and opportunities for synthetic chemists. The complex structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling this type of compound.

Recent research has also highlighted the importance of computational modeling in drug design. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how CAS No. 2171441-47-5 interacts with biological targets at the atomic level. These computational approaches complement experimental studies by predicting binding affinities, identifying key interaction sites, and optimizing molecular structures for improved bioactivity. Such integrative strategies are essential for accelerating the discovery and development of novel therapeutic agents.

The potential applications of CAS No. 2171441-47-5 extend beyond neurological disorders. Its structural features make it a versatile scaffold for developing compounds that target other diseases such as cancer, inflammation, and metabolic disorders. For example, the amino acid derivative could be modified to interact with specific enzymes involved in cancer cell proliferation or inflammation pathways. Additionally, the fluorenyl group could be used to enhance imaging capabilities, making this compound useful in diagnostic applications as well.

In conclusion,2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid (CAS No. 2171441-47-5) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional properties. Its potential applications in treating neurological disorders, along with its versatility as a drug scaffold, make it an exciting area of research. As synthetic methodologies and computational tools continue to evolve, we can expect further innovations based on this compound's unique chemical framework.